Cas no 145040-37-5 (Candesartan cilexetil)

Candesartan cilexetil (TCV-116) is an angiotensin II antagonist, which can be used in hypertension

Candesartan cilexetil structure

Product Name:Candesartan cilexetil

CAS No:145040-37-5

Molecular Formula:C₃₃H₃₄N₆O₆

Molecular Weight:610.6597

MDL:MFCD00871371

CID:64902

PubChem ID:2540

Candesartan cilexetil Properties

Names and Identifiers

- Candesartan cilexetil
- 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl 2-ethoxy-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylate
- 1-(((Cyclohexyloxy)carbonyl)oxy)ethyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
- Cadesartan cilexetil
- Candesartan Cilexeti
- TCV-116
- 2-Ethoxy-3-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid 1-cyclohexyloxycarbonyloxy-ethyl ester
- TCV116
- 2-ethoxy-1-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-Benzimidazole-7-carboxylic acid 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
- TCY 116
- Atacand
- Blopress
- Candestartan
- Candesartanciletexil
- Candesantan Cilexetil
- CANDESARTAN CILEXITIL
- Amias
- Parapres
- Kenzen
- TCV 116
- Candesartan (Cilexetil)
- CANDESARTAN CILEXTIL
- candesartancilexetil
- Candesartan cilexetil [USAN]
- C33H34N6O6
- 1H-Benzimidazolium, 7-carboxy-1-(2-((cyclohexylcarbonyl)oxy)ethyl)-2-ethoxy-1-(2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)-, hydroxide, inner salt, (+-)-
- 2-Ethoxy-3-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid 1-cyclohexyloxycar
- (+-)-1-Hydroxyethyl 2-ethoxy-1-(p-(o-1H-tetrazol-5-ylphenyl)benzyl)-7-benzimidazolecarboxylate, cyclohexyl carbonate (ester)
- Spectrum_001707
- CANDESARTAN CILEXETIL (MART.)
- Candesartan cilexetil, United States Pharmacopeia (USP) Reference Standard
- C2635
- Candesartan cilexetil- Bio-X
- CANDESARTAN CILEXETIL (USP MONOGRAPH)
- H212/91
- DTXCID50239
- NSC758697
- NS00006138
- CANDESARTAN CILEXETIL [JAN]
- Camptothecine, Antibiotic for Culture Media Use Only
- 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl 2-ethoxy-1-{[2'-(1H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-1,3-benzodiazole-7-carboxylate
- AB01274805_02
- CANDESARTAN CILEXETIL [EP MONOGRAPH]
- HMS1922J09
- Candesartan cilexetil (Atacand)
- L006257
- KBio2_002187
- (+/-)-1-(cyclohexyloxycarbonyloxy)ethyl 2-ethoxy-1-[2'-(1H-tetrazol-5-yl) biphenyl-4-yl]methylbenzimidazole-7-carboxylate
- Spectrum2_000485
- Candesartan 1-(((cyclohexyloxy)carbonyl)oxy)ethyl ester
- Candesartan cilexetil for peak identification, European Pharmacopoeia (EP) Reference Standard
- HMS3651I08
- Atacand (TN)
- C07709
- CANDESARTAN CILEXETIL [MART.]
- 1-(Cyclohexyloxycarbonyloxy)ethyl-2-ethoxy-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]benzimidazol-7-carboxylate
- BCP9000480
- 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl 2-(ethyloxy)-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylate
- 2-Ethoxy-3-[2''-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid 1-cyclohexyloxycarbonyloxy-ethyl ester
- BRD-A65671304-001-02-6
- AC-204
- Candesartan 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
- SCHEMBL40831
- 1261393-19-4
- KBio2_004755
- Ratacand
- BCP22050
- CHEMBL1014
- Candesartan Cilexetil, Pharmaceutical Secondary Standard; Certified Reference Material
- BSPBio_002691
- D00626
- KBioSS_002187
- NCGC00095123-01
- BDBM50318907
- 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, 1-(((cyclohexyloxy)carbonyl)oxy)ethyl ester, (+-)-
- BC164274
- NCGC00095123-16
- SW220041-1
- 1-(((Cyclohexyloxy)carbonyl)oxy)ethyl1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
- 1-cyclohexyloxycarbonyloxyethyl 2-ethoxy-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
- CANDESARTAN CILEXETIL [VANDF]
- DS-1302
- AB01274805_03
- SY051248
- AKOS015894954
- Z1515383338
- KBio2_007323
- R85M2X0D68
- SBI-0206767.P001
- Candesartan cilexetil (JP17/USP)
- AM90293
- SPECTRUM1504261
- AB01274805-01
- AKOS015920180
- 1H-BENZIMIDAZOLE-7-CARBOXYLIC ACID, 2-ETHOXY-1-((2'-(1H-TETRAZOL-5-YL)(1,1'-BIPHENYL)-4-YL)METHYL)-, 1-(((CYCLOHEXYLOXY)CARBONYL)OXY)ETHYL ESTER, (+/-)-
- SR-05000001976-1
- Spectrum4_001124
- DTXSID5020239
- s2037
- 145040-37-5
- NCGC00095123-05
- 2-Ethoxy-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid 1-cyclohexyloxycarbonyloxy-ethyl ester
- CANDESARTAN CILEXETIL [USP-RS]
- SMR003500784
- SPBio_000349
- Candesartan cilexetil, European Pharmacopoeia (EP) Reference Standard
- 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-, 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
- HY-17505
- SR-05000001976
- 2-ETHOXY-1-[[2'-(2H-TETRAZOL-5-YL)[1,1'-BIPHENYL]-4-YL]METHYL]-1H-BENZIMIDAZOLE-7-CARBOXYLIC ACID 1-[[(CYCLOHEXYLOXY)CARBONYL]OXY]ETHYL ESTER
- AB07617
- CANDESARTAN 1-(((CYCLOHEXYLOXY)CARBONYL)OXY)ETHYL ESTER [MI]
- Pharmakon1600-01504261
- BRD-A65671304-001-03-4
- NCGC00095123-10
- EN300-118698
- Candesartan cilexetil for system suitability, European Pharmacopoeia (EP) Reference Standard
- (+/-)-1-(cyclohexyloxycarbonyloxy)ethyl 2-ethoxy-1-[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methylbenzimidazole-7-carboxylate
- MLS004774127
- KBio3_001911
- Candesartan Celexetil Ester
- CCG-39530
- Q-200786
- NSC-758697
- NCGC00255218-01
- UNII-R85M2X0D68
- KS-1147
- CANDESARTAN CILEXETIL (USP-RS)
- CANDESARTAN CILEXETIL (EP MONOGRAPH)
- HMS2093E20
- DB00796
- 1-cyclohexyloxycarbonyloxyethyl 2-ethoxy-3-[[4-[2-(2h-tetrazol-5-yl)phenyl]phenyl] methyl]benzimidazole-4-carboxylate
- GTPL8352
- 1-(cyclohexylocarbonyloxy)ethyl-2-ethoxy-1-(2'-(1H-tetrazol-5-yl)biphenyl-4-yl)-1H-benzimidazole-7-carboxylate
- MFCD00871371
- Candesartan cilexetil , 97%
- Candesartan hexetil
- GHOSNRCGJFBJIB-UHFFFAOYSA-N
- NSC 758697
- CANDESARTAN CILEXETIL [USP MONOGRAPH]
- CANDESARTAN CILEXETIL [ORANGE BOOK]
- Tox21_302202
- (+/-)-1-HYDROXYETHYL 2-ETHOXY-1-(P-(O-1H-TETRAZOL-5-YLPHENYL)BENZYL)-7-BENZIMIDAZOLECARBOXYLATE, CYCLOHEXYL CARBONATE (ESTER)
- 2-ethoxy-3-[2'-(1h-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3h-benzoimidazole-4-carboxylic acid 1-cyclohe
- NCGC00095123-02
- Racanda
- KBioGR_001607
- NCGC00095123-03
- Spectrum3_000996
- FT-0602914
- CANDESARTAN CILEXETIL [WHO-DD]
- CCG-222334
- 1-(cyclohexyloxycarbonyloxy)ethyl 1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
- Candesartan Cilexetil-d11
- Candesartan cilexetil, >=98% (HPLC)
- (+/-)1-HYDROXYETHYL 2-ETHOXY-1-(P-(O-1H-TETRAZOL-5-YLPHENYL)BENZYL)-7-BENZIMIDAZOLECARBOXYLATE, CYCLOHEXYL CARBONATE (ESTER)
- 1-(((cyclohexyloxy)carbonyl)oxy)ethyl 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
- CHEBI:3348
- Spectrum5_001462
- CAS-145040-37-5
- Q27075664
- Candesartan cilexetil for system suitability
- Candesartan cilexetil for peak identification
- Candesartan cilexetil?
- BRD-A65671304-001-08-3
- 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl 2-ethoxy-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylate
- 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl 2-ethoxy-1-[[2'-(1h-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1h-benzimidazole-7-carboxylate
- candesartan cilexitil
- STL451065
- Candesartan cilexetil (JP18/USP)
- BRD-A65671304-001-07-5
- +Expand
- MDL： MFCD00871371
- InChIKey： GHOSNRCGJFBJIB-UHFFFAOYSA-N
- Inchi： 1S/C33H34N6O6/c1-3-42-32-34-28-15-9-14-27(31(40)43-21(2)44-33(41)45-24-10-5-4-6-11-24)29(28)39(32)20-22-16-18-23(19-17-22)25-12-7-8-13-26(25)30-35-37-38-36-30/h7-9,12-19,21,24H,3-6,10-11,20H2,1-2H3,(H,35,36,37,38)
- SMILES： O(C(=O)OC([H])(C([H])([H])[H])OC(C1C([H])=C([H])C([H])=C2C=1N(C(=N2)OC([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C(C2=C([H])C([H])=C([H])C([H])=C2C2N=NN([H])N=2)=C([H])C=1[H])=O)C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

Exact Mass: 610.253983g/mol
Surface Charge: 0
XLogP3: 7
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 13
Monoisotopic Mass: 610.253983g/mol
Monoisotopic Mass: 610.253983g/mol
Topological Polar Surface Area: 143Å²
Heavy Atom Count: 45
Complexity: 962
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 6.31910
PSA: 143.34000
Merck: 1739
Refractive Index: 1.665
Boiling Point: 843.3°C at 760 mmHg
Melting Point: 157.0 to 163.0 deg-C
Flash Point: 463.8±37.1 °C
Solubility: DMSO: ≥15mg/mL
Color/Form: Powder
Solubility: DMSO: ≥15mg/mL
Sensitiveness: Sensitive to heat
λmax: 304(EtOH)(lit.)
Density: 1.4±0.1 g/cm3

Candesartan cilexetil Security Information

Symbol: GHS08 GHS09
RTECS：DD6672500
WGK Germany：3
Safety Instruction： S26; S36
Risk Phrases：R20/21/22
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 3077 9 / PGIII
Hazard Statement： H361-H400
Warning Statement： P273-P281
Prompt：dangerous
Storage Condition：0-10°C
Risk Phrases： 20/21/22-36/37/38-50-48/20-61
Signal Word：Warning

Candesartan cilexetil Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Candesartan cilexetil Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HXTB-1mg	Candesartancilexetil	145040-37-5	98%	1mg	$4.00	2024-06-20
A2B Chem LLC	AI36175-1mg	Candesartan cilexetil	145040-37-5	98%	1mg	$4.00	2024-04-20
abcr	AB283009-1 g	Candesartan cilexetil , 97%; .	145040-37-5	97%	1g	€75.70	2023-02-04
Ambeed	A259269-10mg	1-(((Cyclohexyloxy)carbonyl)oxy)ethyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate	145040-37-5	98%	10mg	$7.0	2024-06-01
AstaTech	45302-0.25/G	CANDESARTAN CILEXETIL	145040-37-5	97%	0.25g	$42	2023-09-17
Axon Medchem	3104-50 mg	Candesartan cilexetil	145040-37-5	99%	50mg	€50.00	2023-07-10
ChemScence	CS-2893-500mg	Candesartan Cilexetil	145040-37-5	99.77%	500mg	$72.0	2022-04-27
Crysdot LLC	CD31003435-100g	Candesartan cilexetil	145040-37-5	98+%	100g	$517	2024-07-18
DC Chemicals	DC9185-1 g	Candesartan cilexetil	145040-37-5	>98%	1g	$300.0	2022-02-28
Enamine	EN300-118698-0.05g	1-{[(cyclohexyloxy)carbonyl]oxy}ethyl 2-ethoxy-1-{[2'-(1H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-1,3-benzodiazole-7-carboxylate	145040-37-5	95%	0.05g	$163.0	2023-07-07